Cas no 2228044-12-8 (rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol
• CAS No: 2228044-12-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 6102427
• PubChem ID: 165442152
• Update Time: 2025-10-12

rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol
• EN300-1625041
• rac-(1R,2S)-2-[(oxiran-2-yl)methyl]cyclopentan-1-ol
• 2228044-12-8

• Inchi： 1S/C8H14O2/c9-8-3-1-2-6(8)4-7-5-10-7/h6-9H,1-5H2/t6-,7?,8+/m0/s1
• InChI Key： WHDHCDCDJOYVNN-YPVSKDHRSA-N
• SMILES： O1CC1C[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.8Ų

Additional information on rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol

Professional Introduction to rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol (CAS No. 2228044-12-8)

Rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and CAS number 2228044-12-8, represents a critical intermediate in the development of novel therapeutic agents. The intricate stereochemistry of this molecule, characterized by its racemic configuration and the presence of an oxiranyl side chain, makes it a valuable building block for synthetic chemists exploring complex molecular architectures.

The structure of rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol features a cyclopentane ring substituted with a hydroxymethyl group and an oxirane (epoxide) moiety. This combination of functional groups offers versatile reactivity, enabling diverse chemical transformations that are essential for drug discovery and medicinal chemistry applications. The cyclopentane scaffold is particularly interesting due to its prevalence in natural products and its potential for biological activity. Furthermore, the stereochemistry at the C1 and C2 positions provides a framework for studying enantioselective synthesis and catalysis, which are pivotal in modern pharmaceutical research.

In recent years, there has been growing interest in the development of oxirane-containing compounds due to their utility as synthons in organic synthesis. The oxirane ring can undergo ring-opening reactions with nucleophiles, allowing for the introduction of various substituents at specific positions. This reactivity has been leveraged in the synthesis of complex molecules, including those with potential pharmacological significance. For instance, derivatives of rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol have been explored as precursors to more elaborate structures in the quest for novel bioactive compounds.

The pharmaceutical industry has increasingly recognized the importance of chiral compounds in drug development. The racemic configuration of rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol underscores its role as a precursor for enantiomerically pure forms of interest. Enantioselective synthesis techniques, such as asymmetric hydrogenation or catalytic epoxidation, can be employed to isolate individual enantiomers from this racemic mixture. These techniques are crucial for developing drugs that exhibit high efficacy while minimizing adverse effects.

Recent advancements in synthetic methodologies have enabled more efficient access to complex molecules like rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol. Transition-metal-catalyzed reactions, including cross-coupling and oxidation processes, have been particularly instrumental in constructing intricate molecular frameworks. These methods have not only improved yields but also allowed for greater control over stereochemistry during synthesis. Such innovations are essential for streamlining the drug discovery process and accelerating the development of new therapeutic agents.

The biological activity of rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol and its derivatives remains an area of active investigation. Preliminary studies suggest that compounds with similar structural motifs may exhibit interactions with biological targets relevant to various diseases. For example, modifications to the cyclopentane ring or the oxirane side chain could alter binding affinities or pharmacokinetic properties, making these molecules attractive candidates for further exploration in medicinal chemistry.

The synthesis and characterization of rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol also highlight the importance of analytical techniques in modern chemical research. High-resolution spectroscopy (NMR, mass spectrometry) and X-ray crystallography are indispensable tools for confirming molecular structure and stereochemistry. These methods provide critical data that guide subsequent synthetic modifications and help elucidate reaction mechanisms.

In conclusion, rac-(1R,2S)-2-(oxiran-2-yl)methylcyclopentan-1-ol (CAS No. 2228044-12-8) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with therapeutic applications. As research continues to uncover new synthetic strategies and biological activities associated with this compound and its derivatives, it will undoubtedly remain a subject of interest for chemists and biologists alike.